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Cat. No.: B13542229

Get Quote

Executive Summary
1-(2-Bromo-5-methoxyphenyl)piperazine is a specialized pharmacophore often utilized in the

development of serotonin receptor ligands (specifically 5-HT1A/5-HT7 antagonists). Accurate

identification of this compound in biological matrices or synthetic mixtures requires a robust

understanding of its mass spectrometric behavior, particularly its fragmentation pattern under

Collision-Induced Dissociation (CID).

This guide provides a technical deep-dive into the LC-MS/MS characteristics of 1-(2-Bromo-5-
methoxyphenyl)piperazine, contrasting its performance and diagnostic ions against

structurally similar phenylpiperazine standards such as 1-(2-methoxyphenyl)piperazine

(oMeOPP) and 1-(3-chlorophenyl)piperazine (mCPP).
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Property Detail

Compound Name 1-(2-Bromo-5-methoxyphenyl)piperazine

Formula C₁₁H₁₅BrN₂O

Monoisotopic Mass 270.04 Da (⁷⁹Br) / 272.03 Da (⁸¹Br)

Exact Mass [M+H]⁺ 271.04 / 273.04 (1:1 Isotopic Ratio)

Core Scaffold Arylpiperazine

Key Substituents Bromine (Ortho), Methoxy (Meta)

LogP (Predicted) ~2.5 - 2.8

Experimental Protocol: LC-MS/MS Profiling
To replicate the fragmentation data and ensure reproducibility, the following protocol utilizes a

standard reverse-phase workflow optimized for basic nitrogen-containing heterocycles.

Sample Preparation
Stock Solution: Dissolve 1 mg of 1-(2-Bromo-5-methoxyphenyl)piperazine hydrochloride in

1 mL Methanol (LC-MS grade) to obtain a 1 mg/mL stock.

Working Standard: Dilute stock 1:1000 in Mobile Phase A to achieve 1 µg/mL (1000 ng/mL).

Matrix Spiking (Optional): For bioanalytical validation, spike working standard into blank

plasma/microsomes and perform protein precipitation with cold Acetonitrile (1:3 v/v).

LC-MS Conditions
System: UHPLC coupled to Triple Quadrupole (QqQ) or Q-TOF.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid (Protonation source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
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Gradient:

0-1 min: 5% B (Isocratic hold for polar retention)

1-6 min: 5% → 90% B (Linear ramp)

6-8 min: 90% B (Wash)

8-10 min: 5% B (Re-equilibration)

Flow Rate: 0.4 mL/min.

Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

Fragmentation Analysis & Pathway
The fragmentation of 1-(2-Bromo-5-methoxyphenyl)piperazine follows the characteristic

"Arylpiperazine Rule," dominated by the cleavage of the piperazine ring. However, the

presence of the Ortho-Bromo and Meta-Methoxy groups adds specific diagnostic mass shifts.

Precursor Ion Characteristics
Unlike non-halogenated analogs, this compound exhibits a distinct 1:1 isotopic doublet at m/z

271 and 273. This is the primary filter for specificity, allowing immediate visual differentiation

from non-brominated impurities.

Fragmentation Pathway (CID)
Upon collision (CE 20-35 eV), the molecule undergoes sequential losses:

Loss of NH₃ (17 Da): Common in piperazines, forming a cyclic iminium ion.

Transition: 271 → 254

Heterolytic Ring Cleavage (Loss of C₂H₅N / 43 Da): The piperazine ring opens and cleaves,

a hallmark of this class.

Transition: 271 → 228
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Formation of Aryl Cation (Loss of Piperazine / 85 Da): The C-N bond connecting the phenyl

and piperazine rings breaks. The charge is retained on the phenyl ring due to the

stabilization by the methoxy group.

Transition: 271 → 186 (Diagnostic Aryl Fragment)

Secondary Fragmentation: The m/z 186 ion can further lose a methyl radical (15 Da) from

the methoxy group.

Transition: 186 → 171

Visualization of Fragmentation Pathway

Precursor Ion [M+H]+
m/z 271 / 273
(1:1 Isotope)

Loss of NH3
m/z 254 / 256

-17 Da (NH3)

Ring Cleavage (-C2H5N)
m/z 228 / 230

-43 Da (C2H5N)

Aryl Cation (Loss of Piperazine)
m/z 186 / 188

-85 Da (C4H9N2)

Demethylation (-CH3)
m/z 171 / 173

-15 Da (CH3)

Click to download full resolution via product page

Figure 1: Proposed LC-MS/MS fragmentation pathway for 1-(2-Bromo-5-
methoxyphenyl)piperazine, highlighting the retention of the Bromine isotope pattern in major

fragments.

Comparative Performance Guide
To validate the utility of 1-(2-Bromo-5-methoxyphenyl)piperazine as a standard, we compare

its diagnostic signals against common alternatives used in similar assays.
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Comparison Table: Specificity & Interferences

Feature
1-(2-Br-5-MeO)PP

(Target)
1-(2-Methoxy)PP

(Alternative 1)

1-(3-Chloro)PP

(mCPP) (Alternative
2)

Primary Use 5-HT Ligand Scaffold Metabolite Standard
Drug of Abuse /

Metabolite

Precursor Ion 271 / 273 (Doublet) 193 (Singlet) 197 / 199 (3:1 Ratio)

Key Product Ion 1 228 (Ring Cleavage) 150 (Ring Cleavage) 154 (Ring Cleavage)

Key Product Ion 2 186 (Aryl Cation) 120 (Aryl Cation) 118 (Aryl Cation)

Specificity
High (Unique Mass +

Isotope)

Moderate (Common

isobaric interferences)

High (Distinct Cl

pattern)

Retention Time
~4.5 - 5.0 min (More

Hydrophobic)
~2.5 - 3.0 min (Polar) ~3.5 - 4.0 min

Analysis of Alternatives
Vs. 1-(2-Methoxyphenyl)piperazine (oMeOPP): The target compound is significantly more

hydrophobic due to the bromine atom, resulting in longer retention on C18 columns. This

separation is critical when analyzing metabolic mixtures where de-bromination might occur.

The mass shift of +78 Da renders them easily distinguishable.

Vs. mCPP: While both are halogenated, the Chlorine isotope pattern (3:1) of mCPP

contrasts sharply with the Bromine pattern (1:1). There is zero cross-talk between their MRM

transitions, making them compatible for co-elution in multiplexed assays.

Analytical Workflow Diagram
The following workflow outlines the logical steps for validating this compound in a new matrix,

ensuring data integrity (Trustworthiness).

Sample Prep
(Protein Precip / Dilution)

LC Separation
(C18, Gradient)

Q1 Scan
(Check 271/273 Ratio)

Product Ion Scan
(Confirm 228, 186)

MRM Optimization
(271 -> 228 @ 25eV)
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Figure 2: Step-by-step method development workflow for validating phenylpiperazine

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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